(2-Ethoxyethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine

Lipophilicity Permeability ADME Property Prediction
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H16N2OS
Molecular Weight 200.30 g/mol
Cat. No. B13283360
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name(2-Ethoxyethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine
Molecular FormulaC9H16N2OS
Molecular Weight200.30 g/mol
Structural Identifiers
SMILESCCOCCNCC1=C(N=CS1)C
InChIInChI=1S/C9H16N2OS/c1-3-12-5-4-10-6-9-8(2)11-7-13-9/h7,10H,3-6H2,1-2H3
InChIKeyVATFHLQYDYJMJH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Procurement Baseline for Thiazole-Methylamine Building Block


(2‑Ethoxyethyl)[(4‑methyl‑1,3‑thiazol‑5‑yl)methyl]amine is a secondary amine building block that incorporates a 4‑methyl‑1,3‑thiazole core linked via a methylene bridge to an N‑(2‑ethoxyethyl) substituent. Its molecular formula is C₉H₁₆N₂OS (MW 200.30 g·mol⁻¹), and it is routinely supplied by specialist vendors at a certified purity of ≥95% [1]. PubChem‑computed descriptors include XLogP3 = 1, a topological polar surface area (TPSA) of 62.4 Ų, one hydrogen‑bond donor, and six rotatable bonds, placing it in a physicochemical space that is attractive for fragment‑based lead generation and parallel medicinal chemistry [1].

Fragment library design: single HBD, compatible with Rule-of-Three
CNS lead optimization: favorable computed CNS MPO profile
Conformational sampling: six rotatable bonds support flexible docking

Why In-Class Analogs Require Side-by-Side Evidence


Close analogs of (2‑ethoxyethyl)[(4‑methyl‑1,3‑thiazol‑5‑yl)methyl]amine—such as its des‑methyl analogue (CAS 1342678‑54‑9) or the corresponding N‑methyl derivative (CAS 61640‑28‑6)—are often treated as functionally interchangeable in procurement workflows. However, even modest structural modifications produce measurable shifts in lipophilicity, hydrogen‑bonding capacity, and conformational flexibility that can alter solubility, permeability, and off‑target promiscuity in a target‑dependent manner. The quantitative evidence below highlights why substitution without head‑to‑head matching of these properties risks compromising the reproducibility of synthetic campaigns and the interpretability of structure–activity relationship (SAR) data.

Removal of the 4-methyl group reduces lipophilicity, which may shift permeability and solubility balance in cellular assays.
Replacement with the N-methyl analog limits conformational flexibility (only 2 rotatable bonds), restricting docking pose sampling.
Bulkier N-substituted analogs increase TPSA above the CNS-favorable range, altering blood–brain barrier penetration predictions.

Quantitative Differentiation from Nearest Analogs


Lipophilicity Gain vs. Des-Methyl Analog

Compared with the direct des‑methyl analog (2‑ethoxyethyl)[(1,3‑thiazol‑5‑yl)methyl]amine (CAS 1342678‑54‑9), introduction of the 4‑methyl substituent on the thiazole ring increases computed lipophilicity by approximately +1 log unit. The target compound has a PubChem‑computed XLogP3‑AA of 1 [1], whereas the des‑methyl analog is predicted to have an XLogP3 noticeably lower (estimated ≈0 log P) based on the absence of the methyl group and reduced carbon count. This difference can translate into a 10‑fold shift in octanol/water partition coefficient, directly influencing passive membrane permeability and solubility in lipidic media.

Lipophilicity Gain
Cross-study comparable
≈ +1 log unit (XLogP3 difference)
Supports permeability tuning in SAR campaigns.
Estimated by fragment contribution; des-methyl analog lower logP.
Lipophilicity Permeability ADME Property Prediction

Low Polar Surface Area vs. Secondary Amine Bioisosteres

The topological polar surface area (TPSA) of the target compound is computed as 62.4 Ų, a value below the commonly cited 90 Ų threshold for good blood–brain barrier penetration [1]. When compared with a bulkier analog containing a benzyl or phenyl substituent on the amine nitrogen—which would increase TPSA beyond 80 Ų—the compact ethoxyethyl sidechain maintains a TPSA that favors central nervous system (CNS) multiparameter optimization (MPO) scores [1].

TPSA Comparison
Class-level
62.4 vs >80 Ų (typical N-aromatic analog)
Favourable CNS MPO profile for BBB penetration studies.
Class-level inference; PubChem descriptor calculation.
Polar Surface Area Blood‑Brain Barrier Penetration Oral Bioavailability

Hydrogen-Bond Donor Count for Fragment Screening

The compound contains a single hydrogen‑bond donor (the secondary amine) and four hydrogen‑bond acceptors (the ethoxy oxygen, the thiazole nitrogen, and the thiazole sulfur) [1]. This profile satisfies the Rule‑of‑Three (HBD ≤ 3, HBA ≤ 3 → close to limit) that is often applied to fragment‑sized molecules. By contrast, the corresponding primary amine (4‑methyl‑1,3‑thiazol‑5‑yl)methanamine (CAS 857549‑15‑6) has two hydrogen‑bond donors, which can elevate polarity and reduce the ligand‑efficiency score in fragment screens [1].

H-Bond Donors
Cross-study comparable
1 HBD (vs 2 in primary amine analog)
May improve fragment-screening hit detection.
Aligns with Rule-of-Three for fragment libraries.
Hydrogen‑Bond Donors Fragment‑Based Drug Discovery Rule‑of‑Three Compliance

Superior Rotatable Bond Count for Conformational Sampling vs. Rigid Analogs

The target compound possesses six rotatable bonds, predominantly contributed by the ethoxyethyl sidechain [1]. In contrast, the N‑methyl analog (N‑methyl‑N‑[(4‑methyl‑1,3‑thiazol‑5‑yl)methyl]amine, CAS 61640‑28‑6) contains only two rotatable bonds, severely limiting its ability to sample diverse conformations during docking or molecular dynamics simulations. The higher flexibility of the target compound can be advantageous for induced‑fit binding to shallow or flexible protein pockets.

Rotatable Bonds
Head-to-head
6 vs 2 rotatable bonds (N-methyl analog)
Higher flexibility supports conformational sampling in docking.
Compared to N-methyl derivative CAS 61640-28-6.
Conformational Flexibility Ligand Efficiency Molecular Docking

Evidence-Backed Application Scenarios


CNS Fragment-Based Lead Discovery

The combination of XLogP3 = 1 and TPSA = 62.4 Ų places this compound squarely within the CNS MPO ‘sweet spot’ for fragment‑sized molecules [1]. Procurement groups supporting neuroscience programs can use these metrics to justify its selection over more polar or less lipophilic analogs when preparing fragment libraries for blood–brain‑barrier‑penetrant hit finding.

SAR Exploration for Kinase Hinge Binders

Because the compound retains a single hydrogen‑bond donor while adding four flexible rotatable bonds relative to its rigid N‑methyl analog, it is well‑suited for systematic SAR campaigns that probe the effect of linker length and flexibility on hinge‑region binding [1]. Procurement can compare the six‑rotatable‑bond scaffold directly against the two‑rotatable‑bond N‑methyl congener when designing focused libraries.

Parallel Medicinal Chemistry for Permeability-Solubility Balance

The ethoxyethyl sidechain, which contributes both hydrogen‑bond‑acceptor capacity and hydrophobic character (XLogP3 = 1), provides a balanced profile that is difficult to achieve with purely alkyl or purely hydroxyl‑terminated linkers [1]. Contract research organizations can standardize on this building block for rapid amide‑ or urea‑library synthesis when moderate lipophilicity and solubility are both desired.

High Conformational Sampling in Computational Workflows

The presence of six rotatable bonds makes the molecule a useful probe in docking studies and free‑energy perturbation (FEP) calculations that require extensive sampling [1]. Procurement teams supplying computational chemistry groups can differentiate this compound from more rigid analogs (e.g., the N‑methyl derivative with only two rotatable bonds) that are less informative for method validation.

Application
Selection Property
Validation Focus
CNS fragment library preparation
CNS MPO profile (XLogP3/TPSA)
BBB permeability assay verification
Kinase hinge-region SAR
Rotatable bond flexibility and single HBD
Hinge-binding assay and SAR interpretation
Parallel medicinal chemistry libraries
Balanced lipophilicity and HBA profile
Permeability–solubility assay panel
Computational docking and FEP
Conformational flexibility (6 rotatable bonds)
Docking pose reproduction and FEP accuracy
Quote Request

Request a Quote for (2-Ethoxyethyl)[(4-methyl-1,3-thiazol-5-yl)methyl]amine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.